![molecular formula C18H14Cl2N2O2 B407956 N-benzyl-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide CAS No. 153948-24-4](/img/structure/B407956.png)
N-benzyl-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
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Overview
Description
Scientific Research Applications
Plastic Scintillators and Luminescent Dyes
Research into plastic scintillators based on polymethyl methacrylate has explored the use of various luminescent dyes and solvents to enhance scintillation properties without compromising thermal, light, and radiation-damage stability. The study demonstrates the application of specific compounds, including n-terphenyl and 1,4-di-(5-phenyl-2-oxazolyl)-benzene, as luminescent activators and wavelength shifters. This indicates a potential area of application for compounds similar to "N-benzyl-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide" in enhancing the performance of scintillators (Salimgareeva & Kolesov, 2005).
Synthesis and Biological Activity of Oxazoles
The synthesis and application of 1,2-oxazines and 1,2-benzoxazines have been extensively reviewed, highlighting their importance as scaffolds in the development of new compounds with potential biological activities. These compounds are synthesized through various methods, such as the dehydration of dihydro-oxazines or the cyclization of acyl-nitroso compounds, suggesting a broad range of chemical manipulations applicable to similar compounds for potential use in medicinal chemistry and biological research (Sainsbury, 1991).
Amyloid Imaging in Alzheimer's Disease
In Alzheimer's disease research, amyloid imaging ligands such as N-methyl [11C] 2-(4′-methylaminophenyl)-6-hydroxy-benzothiasole have been developed to measure amyloid deposits in vivo. This showcases the application of structurally complex compounds in developing diagnostic tools for neurodegenerative diseases, illustrating another potential research avenue for compounds like "N-benzyl-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide" (Nordberg, 2007).
Mechanism of Action
Target of Action
It is suggested that this compound may have potential antidepressant effects . Antidepressants often target monoamine neurotransmitters such as noradrenaline, dopamine, and serotonin in the central nervous system .
Mode of Action
For instance, monoamine oxidase inhibitors (MAOIs) prevent the breakdown of serotonin, dopamine, and norepinephrine by binding to monoamine oxidase, elevating their levels in nerve endings . This action sustains these key neurotransmitters, potentially aiding antidepressant effects by prolonging their activity in the central nervous system .
Biochemical Pathways
Given its potential antidepressant effects, it may influence the noradrenergic, dopaminergic, and serotonergic systems, which are often implicated in depression .
Result of Action
Based on its potential antidepressant effects, it could be hypothesized that it may help alleviate symptoms and enhance the quality of life for individuals with moderate to severe depression .
properties
IUPAC Name |
N-benzyl-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2N2O2/c1-11-15(18(23)21-10-12-6-3-2-4-7-12)17(22-24-11)16-13(19)8-5-9-14(16)20/h2-9H,10H2,1H3,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSORCIVOKSKOP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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